![molecular formula C17H24N2O B4963131 1-[5-(mesityloxy)pentyl]-1H-imidazole](/img/structure/B4963131.png)
1-[5-(mesityloxy)pentyl]-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[5-(mesityloxy)pentyl]-1H-imidazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as Mesoim and is a derivative of imidazole.
Mechanism of Action
The exact mechanism of action of 1-[5-(mesityloxy)pentyl]-1H-imidazole is not fully understood. However, it is believed to exert its effects by binding to specific receptors in cells and modulating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to possess antifungal activity by inhibiting the growth of fungal cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[5-(mesityloxy)pentyl]-1H-imidazole in lab experiments is its high selectivity and potency. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 1-[5-(mesityloxy)pentyl]-1H-imidazole. One potential direction is the investigation of its potential as a therapeutic agent for various diseases such as cancer and inflammation. Another potential direction is the synthesis of new derivatives of this compound with improved properties. Additionally, research can be conducted to investigate its potential as a catalyst in various chemical reactions.
Synthesis Methods
The synthesis of 1-[5-(mesityloxy)pentyl]-1H-imidazole involves the reaction of 1,5-dibromopentane with mesitylmagnesium bromide, followed by the reaction with imidazole. The final product is obtained by purification through column chromatography.
Scientific Research Applications
1-[5-(mesityloxy)pentyl]-1H-imidazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, anti-inflammatory agent, and antifungal agent. In material science, it has been studied for its potential use in the synthesis of new materials with unique properties. In catalysis, it has been investigated for its potential use as a catalyst in various chemical reactions.
properties
IUPAC Name |
1-[5-(2,4,6-trimethylphenoxy)pentyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O/c1-14-11-15(2)17(16(3)12-14)20-10-6-4-5-8-19-9-7-18-13-19/h7,9,11-13H,4-6,8,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGHGIZWSPOWWJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)OCCCCCN2C=CN=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47199440 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.